
physical and chemical properties of 3,2'-
Dihydroxy-4,4'-dimethoxychalcone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3,2'-Dihydroxy-4,4'-

dimethoxychalcone

Cat. No.: B3028655 Get Quote

An In-depth Technical Guide to 3,2'-Dihydroxy-
4,4'-dimethoxychalcone
For Researchers, Scientists, and Drug Development Professionals

Abstract
Chalcones, a class of natural and synthetic compounds, form the central core of a variety of

important biological molecules. As precursors in flavonoid biosynthesis, they have garnered

significant attention for their wide range of pharmacological activities. This technical guide

focuses on the physical and chemical properties, synthesis, and potential biological activities of

a specific chalcone derivative, 3,2'-Dihydroxy-4,4'-dimethoxychalcone. While this particular

isomer is not as extensively studied as some of its analogues, this document compiles

available data and provides insights based on the well-documented characteristics of

structurally related compounds. This guide is intended to serve as a valuable resource for

researchers in medicinal chemistry, pharmacology, and drug discovery, facilitating further

investigation into the therapeutic potential of this chalcone.

Physicochemical Properties
While specific experimental data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone is limited, its

fundamental properties have been identified. Further experimental validation of properties such
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as melting point, boiling point, and solubility is recommended for any research application.

Table 1: Physical and Chemical Properties of 3,2'-Dihydroxy-4,4'-dimethoxychalcone

Property Value Source

IUPAC Name

(E)-1-(2-hydroxy-4-

methoxyphenyl)-3-(3-hydroxy-

4-methoxyphenyl)prop-2-en-1-

one

ChemNorm[1]

CAS Number 2567-65-9 ChemNorm[1]

Molecular Formula C₁₇H₁₆O₅ ChemNorm[1]

Molecular Weight 300.31 g/mol ChemNorm[1]

Appearance Powder (predicted) ChemNorm[1]

Solubility
Soluble in DMSO (predicted for

related chalcones)

AdipoGen Life Sciences[2],

TargetMol[3]

Melting Point

Not explicitly reported. Related

dimethoxy-hydroxy chalcones

exhibit melting points in the

range of 103-115°C.[4][5]

N/A

Boiling Point Not reported. N/A

Synthesis and Characterization
The primary method for the synthesis of chalcones is the Claisen-Schmidt condensation, a

base-catalyzed reaction between an appropriate acetophenone and a benzaldehyde.

Experimental Protocol: Claisen-Schmidt Condensation
This generalized protocol can be adapted for the synthesis of 3,2'-Dihydroxy-4,4'-
dimethoxychalcone.

Reactants:
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2'-Hydroxy-4'-methoxyacetophenone

3-Hydroxy-4-methoxybenzaldehyde

Base catalyst (e.g., Sodium Hydroxide or Potassium Hydroxide)

Solvent (e.g., Ethanol)

Procedure:

Dissolve 2'-Hydroxy-4'-methoxyacetophenone in ethanol in a round-bottom flask.

Add an aqueous solution of the base catalyst (e.g., 20% NaOH) to the flask and stir the

mixture at room temperature.[6]

Slowly add an ethanolic solution of 3-Hydroxy-4-methoxybenzaldehyde to the reaction

mixture.

Continue stirring at room temperature for a specified period (typically 24-48 hours),

monitoring the reaction progress using thin-layer chromatography (TLC).[6]

Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify

with a dilute acid (e.g., 10% HCl) to precipitate the crude product.

Collect the solid precipitate by vacuum filtration and wash with cold distilled water.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to

obtain the pure 3,2'-Dihydroxy-4,4'-dimethoxychalcone.

2'-Hydroxy-4'-methoxyacetophenone +
3-Hydroxy-4-methoxybenzaldehyde

Reaction Mixture
(Stirring at RT)

Base Catalyst
(e.g., NaOH in Ethanol)

TLC Monitoring
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Figure 1: Synthetic workflow for 3,2'-Dihydroxy-4,4'-dimethoxychalcone.

Spectroscopic Characterization (Predicted)
Specific spectral data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone is not readily available. The

following table summarizes the expected spectroscopic characteristics based on data from

structurally similar chalcones.

Table 2: Predicted Spectroscopic Data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone

Technique Expected Features Reference for Analogy

¹H-NMR

Signals for aromatic protons,

methoxy groups, hydroxyl

groups, and the characteristic

α,β-protons of the enone

system.

[7]

¹³C-NMR

Resonances for aromatic

carbons, methoxy carbons,

and the carbonyl carbon of the

enone group (typically δ > 180

ppm).

[8]

FT-IR (cm⁻¹)

Broad O-H stretching band

(~3400-3200), aromatic C-H

stretching (~3100-3000), C=O

stretching of the conjugated

ketone (~1650-1630), C=C

stretching (~1600-1580), and

C-O stretching of ethers and

phenols (~1250-1000).

[8]

Mass Spec.

A molecular ion peak [M]⁺

corresponding to the molecular

weight (300.31).

Fragmentation patterns would

likely involve cleavage of the

chalcone backbone.

[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3028655?utm_src=pdf-body
https://www.benchchem.com/product/b3028655?utm_src=pdf-body
https://www.benchchem.com/product/b3028655?utm_src=pdf-body
https://www.researchgate.net/publication/51490040_1-2-Hy-droxy-4-meth-oxy-phen-yl-3-4-methyl-phen-ylprop-2-en-1-one
https://www.researchgate.net/publication/275604056_SYNTHESES_AND_ANTIOXIDANT_ACTIVITIES_OF_SOME_HYDROXY_DIMETHOXY_CHALCONE_DERIVATIVES
https://www.researchgate.net/publication/275604056_SYNTHESES_AND_ANTIOXIDANT_ACTIVITIES_OF_SOME_HYDROXY_DIMETHOXY_CHALCONE_DERIVATIVES
https://pubchem.ncbi.nlm.nih.gov/compound/5373273
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Biological Activities and Signaling
Pathways
While direct biological studies on 3,2'-Dihydroxy-4,4'-dimethoxychalcone are lacking, the

chalcone scaffold is a well-established pharmacophore. Numerous derivatives exhibit

significant biological activities, suggesting potential therapeutic applications for the title

compound.

Anti-inflammatory Activity
Many chalcone derivatives demonstrate potent anti-inflammatory effects. This activity is often

attributed to the inhibition of key inflammatory mediators and signaling pathways.

Mechanism of Action (Inferred): Chalcones are known to suppress the activation of Nuclear

Factor-kappa B (NF-κB), a critical transcription factor that regulates the expression of pro-

inflammatory genes, including cytokines (e.g., TNF-α, IL-1β, IL-6) and enzymes like inducible

nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[10][11] Some chalcones also

modulate the p38 MAPK signaling pathway, which is involved in the production of

inflammatory cytokines.[10]
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p38 MAPK NF-κB
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Figure 2: Potential anti-inflammatory signaling pathway.

Antioxidant Activity
The presence of hydroxyl and methoxy groups on the aromatic rings of chalcones is often

associated with antioxidant properties. These compounds can act as free radical scavengers,

protecting cells from oxidative damage. The antioxidant capacity is influenced by the number

and position of these functional groups.[1][8]

Anticancer Activity
Chalcones have been extensively investigated for their anticancer properties, exhibiting

selective cytotoxicity against various cancer cell lines.

Mechanism of Action (Inferred): The anticancer effects of chalcones are often multifactorial

and can involve the induction of apoptosis (programmed cell death) through both intrinsic

(mitochondrial) and extrinsic pathways. Some chalcones have been shown to modulate the

PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer and plays a

crucial role in cell survival, proliferation, and growth.[12] Inhibition of this pathway can lead to

cell cycle arrest and apoptosis. Additionally, some chalcones can induce autophagy, a

cellular self-degradation process that can either promote or inhibit cancer cell survival

depending on the context.[13][14]
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Figure 3: Potential anticancer signaling pathway.

Future Directions
3,2'-Dihydroxy-4,4'-dimethoxychalcone represents a promising yet understudied molecule

within the vast family of chalcones. Future research should focus on:

Definitive Synthesis and Characterization: Establishing a robust and reproducible synthetic

protocol and obtaining comprehensive spectroscopic data are crucial first steps.

In Vitro Biological Screening: A thorough evaluation of its anti-inflammatory, antioxidant, and

anticancer activities against a panel of relevant cell lines is warranted.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by this compound will provide a deeper understanding of its therapeutic

potential.
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In Vivo Efficacy and Safety: Should in vitro studies yield promising results, subsequent

investigations in animal models will be necessary to assess its efficacy, pharmacokinetics,

and safety profile.

Conclusion
While specific data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone is sparse, the extensive

research on structurally related chalcones provides a strong rationale for its investigation as a

potential therapeutic agent. This technical guide serves as a foundational resource to

encourage and guide future research into the pharmacological properties of this intriguing

molecule. The insights provided herein, based on established knowledge of the chalcone

scaffold, offer a roadmap for its synthesis, characterization, and biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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